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Compound of Interest

Compound Name: 3-Phenylhexanoic acid

Cat. No.: B15296654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Phenylhexanoic acid is a carboxylic acid derivative containing a phenyl substituent at the

third carbon position of a six-carbon chain. Its structural features, combining both aromatic and

aliphatic moieties, make it a molecule of interest for potential applications in medicinal

chemistry and materials science. This technical guide provides a comprehensive overview of

the known chemical properties of 3-phenylhexanoic acid, including its physicochemical

characteristics, spectroscopic data, and relevant experimental protocols. While specific

biological activity and signaling pathway information for 3-phenylhexanoic acid remains

limited in publicly available literature, this guide lays the foundational chemical knowledge

necessary for its further investigation and development.

Chemical and Physical Properties
The fundamental chemical and physical properties of 3-phenylhexanoic acid are summarized

in the table below. These properties are essential for understanding its behavior in various

chemical and biological systems.
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Property Value Source

Molecular Formula C₁₂H₁₆O₂ [1][2]

Molecular Weight 192.25 g/mol [1][2]

IUPAC Name 3-phenylhexanoic acid [1][2]

Synonyms beta-Phenylcaproic acid [1]

Computed XLogP3 3.3 [1][2]

Hydrogen Bond Donor Count 1 [1][2]

Hydrogen Bond Acceptor

Count
2 [1][2]

Rotatable Bond Count 5 [1][2]

Topological Polar Surface Area 37.3 Å² [1][2]

Synthesis
A specific, detailed synthesis protocol for 3-phenylhexanoic acid is not readily available in the

surveyed literature. However, a general method for the synthesis of a related compound, 6-

phenylhexanoic acid, can be adapted. This reaction involves a nickel-catalyzed cross-coupling

of an alkyl halide with a cyclic anhydride.

General Synthetic Approach (Adapted from 6-
Phenylhexanoic Acid Synthesis)[3]
A plausible synthetic route for 3-phenylhexanoic acid could involve the reaction of a propyl-

substituted aromatic precursor with a suitable three-carbon synthon, followed by functional

group manipulation to yield the carboxylic acid. A more direct, but potentially challenging,

approach would be the alkylation of a phenylacetic acid derivative.

Logical Workflow for a Potential Synthesis:
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Starting Materials

Reaction

Work-up & Purification

Final Product

Phenylacetic acid derivative

Alkylation Reaction
(e.g., using a strong base like LDA)

Propyl halide (e.g., 1-bromopropane)

Acidification

Extraction

Column Chromatography

3-Phenylhexanoic acid
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Initial Screening

Target Identification

Pathway Analysis

In vivo Validation

In vitro cytotoxicity assays
(e.g., MTT, LDH)

Enzyme inhibition assays

Phenotypic screening
(e.g., cell morphology, proliferation)

Receptor binding assays

Western blotting for key signaling proteins
(e.g., kinases, transcription factors) Reporter gene assays

Gene expression analysis
(e.g., qPCR, RNA-seq)

Animal models of disease

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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